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Compound of Interest

Compound Name: Phenylacetic anhydride

Cat. No.: B072586 Get Quote

CAS Number: 1555-80-2 Molecular Formula: C₁₆H₁₄O₃ Molecular Weight: 254.28 g/mol

This guide provides an in-depth overview of phenylacetic anhydride, a significant reagent in

organic synthesis, particularly within the realm of drug development. It covers its chemical

properties, synthesis, and key applications, with a focus on experimental procedures and

relevant biological pathways.

Core Chemical and Physical Properties
Phenylacetic anhydride is a versatile acylating agent, enabling the introduction of the

phenylacetyl group into various molecules. While comprehensive data for the anhydride is not

extensively published, the properties of its precursor, phenylacetic acid, offer valuable context.
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Property Value Reference

Molecular Formula C₁₆H₁₄O₃ N/A

Molecular Weight 254.28 g/mol N/A

CAS Number 1555-80-2 N/A

Boiling Point Not available [1]

Melting Point Not available [1]

Density Not available [1]

Solubility
Reacts with water. Soluble in

many organic solvents.
N/A

Note: Specific physical properties for phenylacetic anhydride are not readily available in the

cited literature. It is a reactive compound that is often generated in situ for subsequent

reactions.

Synthesis of Phenylacetic Anhydride
Phenylacetic anhydride is typically synthesized from phenylacetic acid. A common method

involves the dehydration of phenylacetic acid, often facilitated by a dehydrating agent like

acetic anhydride. The following protocol is based on procedures for reactions where

phenylacetic anhydride is formed as a key intermediate.

Experimental Protocol: Synthesis from Phenylacetic
Acid and Acetic Anhydride
This procedure describes the formation of phenylacetic anhydride in a reaction mixture,

which is then typically used directly for further synthesis, such as the preparation of

phenylacetone.

Materials:

Phenylacetic acid

Acetic anhydride
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Sodium acetate (anhydrous)

Enamel reaction vessel with stirring and heating capabilities

Distillation apparatus

Procedure:

Combine phenylacetic acid, anhydrous sodium acetate, and acetic anhydride in the reaction

vessel. A typical molar ratio is 2:1:6 (phenylacetic acid : sodium acetate : acetic anhydride)

[2].

Stir the mixture and heat the vessel to 140-150°C[2].

Continue heating. Acetic acid will begin to distill. Maintain the overhead temperature at 117-

120°C[2].

The reaction mixture, which now contains phenylacetic anhydride, can be refluxed for a

period of 9 to 11 hours to ensure complete formation[2].

Following the reaction, the excess acetic anhydride and the acetic acid byproduct can be

removed by distillation to yield a crude product containing phenylacetic anhydride.

Key Applications in Drug Development and Organic
Synthesis
Phenylacetic anhydride's primary utility lies in its ability to acylate nucleophiles, a

fundamental transformation in the synthesis of many pharmaceutical compounds.

Acylation of Amines to Form Amides
Phenylacetic anhydride is a potent reagent for the N-acylation of primary and secondary

amines, yielding phenylacetamides. This reaction is crucial for the synthesis of a wide array of

drug molecules.

Role in Penicillin G Biosynthesis
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Phenylacetic acid, the precursor to the anhydride, is a critical side-chain precursor in the

industrial production of Penicillin G by Penicillium chrysogenum. The fungus incorporates

phenylacetic acid to form the benzyl side chain of the antibiotic[3]. While the anhydride itself is

not directly fed to the culture, its chemistry is central to the laboratory synthesis of related

compounds.

Biological Pathways Involving Phenylacetic Acid
The metabolic pathways of phenylacetic acid, the precursor to phenylacetic anhydride, are of

significant interest in microbiology and plant biology.

Phenylacetic Acid Catabolic Pathway in Acinetobacter
baumannii
Acinetobacter baumannii, a pathogenic bacterium, possesses a specific catabolic pathway for

phenylacetic acid encoded by the paa operon. This pathway is involved in the bacterium's

response to antibiotic and oxidative stress[4][5]. The degradation of phenylacetic acid ultimately

yields intermediates for the tricarboxylic acid (TCA) cycle[4].

Phenylacetic Acid Phenylacetyl-CoA PaaK Ring-1,2-epoxyphenylacetyl-CoA PaaA-E Oxepin-CoA PaaG 3-Oxo-5,6-dehydrosuberyl-CoA PaaZ 2,3-Dehydroadipyl-CoA PaaJ 3-Hydroxyadipyl-CoA PaaF 3-Oxoadipyl-CoA PaaH
Succinyl-CoA +

Acetyl-CoA
(TCA Cycle)

Click to download full resolution via product page

Caption: Phenylacetic Acid Catabolic Pathway in Acinetobacter baumannii.[4][6]

Spectroscopic Data of Phenylacetic Acid
(Precursor)
While detailed spectroscopic data for phenylacetic anhydride is sparse in the literature, the

data for its stable precursor, phenylacetic acid, is well-documented and serves as a useful

reference.
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Spectroscopy Key Features of Phenylacetic Acid

¹H NMR

Aromatic protons typically appear as a multiplet,

while the methylene protons (CH₂) adjacent to

the carboxyl group appear as a singlet.

¹³C NMR

Distinct signals are observed for the carbonyl

carbon, the methylene carbon, and the aromatic

carbons[7][8][9].

Infrared (IR)

Characterized by a strong carbonyl (C=O)

stretching band and a broad O-H stretching

band from the carboxylic acid group.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Phenylacetic Anhydride: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072586#phenylacetic-anhydride-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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